Cas no 2229510-65-8 (methyl 3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate)
methyl 3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate
- 2229510-65-8
- EN300-1805482
-
- Inchi: 1S/C12H14N2O3/c1-14-9-6-4-3-5-8(9)12(13-14)10(15)7-11(16)17-2/h3-6,10,15H,7H2,1-2H3
- InChI Key: LWCSUBSZTBTJRT-UHFFFAOYSA-N
- SMILES: OC(CC(=O)OC)C1C2C=CC=CC=2N(C)N=1
Computed Properties
- Exact Mass: 234.10044231g/mol
- Monoisotopic Mass: 234.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 64.4Ų
methyl 3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1805482-0.05g |
methyl 3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate |
2229510-65-8 | 0.05g |
$1272.0 | 2023-09-19 | ||
| Enamine | EN300-1805482-0.1g |
methyl 3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate |
2229510-65-8 | 0.1g |
$1332.0 | 2023-09-19 | ||
| Enamine | EN300-1805482-0.25g |
methyl 3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate |
2229510-65-8 | 0.25g |
$1393.0 | 2023-09-19 | ||
| Enamine | EN300-1805482-0.5g |
methyl 3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate |
2229510-65-8 | 0.5g |
$1453.0 | 2023-09-19 | ||
| Enamine | EN300-1805482-1.0g |
methyl 3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate |
2229510-65-8 | 1g |
$1515.0 | 2023-06-02 | ||
| Enamine | EN300-1805482-2.5g |
methyl 3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate |
2229510-65-8 | 2.5g |
$2969.0 | 2023-09-19 | ||
| Enamine | EN300-1805482-5.0g |
methyl 3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate |
2229510-65-8 | 5g |
$4391.0 | 2023-06-02 | ||
| Enamine | EN300-1805482-10.0g |
methyl 3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate |
2229510-65-8 | 10g |
$6512.0 | 2023-06-02 | ||
| Enamine | EN300-1805482-1g |
methyl 3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate |
2229510-65-8 | 1g |
$1515.0 | 2023-09-19 | ||
| Enamine | EN300-1805482-5g |
methyl 3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate |
2229510-65-8 | 5g |
$4391.0 | 2023-09-19 |
methyl 3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on methyl 3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate
Methyl 3-Hydroxy-3-(1-Methyl-1H-Indazol-3-yl)propanoate (CAS No. 2229510-65-8): An Overview
Methyl 3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate (CAS No. 2229510-65-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its potential therapeutic applications. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.
The chemical structure of methyl 3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate features a central indazole ring substituted with a hydroxypropanoate moiety and a methyl group. The presence of these functional groups imparts unique physicochemical properties to the molecule, making it an attractive candidate for drug development. Recent studies have highlighted its potential as a lead compound for various diseases, particularly those involving oxidative stress and inflammation.
In the context of medicinal chemistry, the synthesis of methyl 3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate has been extensively studied. One common synthetic route involves the condensation of 1-methylindazole with an appropriate aldehyde or ketone, followed by esterification to form the final product. This method is known for its high yield and purity, making it suitable for large-scale production in pharmaceutical settings.
Recent research has focused on the biological activities of methyl 3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate. A study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable therapeutic agent for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.
Another area of interest is the neuroprotective potential of methyl 3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound can protect neuronal cells from oxidative stress-induced damage. The mechanism involves the activation of Nrf2, a transcription factor that regulates the expression of antioxidant enzymes. This property makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
The pharmacokinetic properties of methyl 3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its development as an oral medication. Additionally, its low toxicity and minimal side effects make it a safe option for long-term use.
Clinical trials are currently underway to evaluate the safety and efficacy of methyl 3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate in various therapeutic settings. Preliminary results from phase I trials have been promising, with no significant adverse effects reported. These trials are expected to provide more comprehensive data on its therapeutic potential and guide future drug development efforts.
In conclusion, methyl 3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate (CAS No. 2229510-65-8) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure, combined with its diverse biological activities, makes it an attractive target for further research and development. As more studies are conducted, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.
2229510-65-8 (methyl 3-hydroxy-3-(1-methyl-1H-indazol-3-yl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)